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Compound of Interest

Compound Name: Propionitrile

Cat. No.: B127096 Get Quote

Propionitrile (also known as ethyl cyanide) is a highly versatile solvent and chemical

intermediate. However, its utility is matched by its significant hazard profile. It is a highly

flammable liquid and is acutely toxic if inhaled, ingested, or absorbed through the skin.[1][2]

The primary danger stems from its metabolism within the body, where it can release cyanide,

leading to chemical asphyxiation.[3][4][5] Understanding and mitigating these risks through

rigorous personal protective equipment (PPE) protocols is not merely a recommendation—it is

an absolute requirement for safe laboratory operations.

Immediate Safety Profile: Propionitrile
Before handling, every user must be intimately familiar with the primary hazards associated

with propionitrile.
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Hazard Class
GHS Hazard
Statement

Pictogram
Precautionary
Statement
Summary

Flammability

H225: Highly

flammable liquid and

vapour.[1][2]

🔥

P210: Keep away

from heat, sparks,

open flames, and

other ignition sources.

No smoking.[1][2]

Acute Toxicity (Oral)

H301 / H300: Toxic /

Fatal if swallowed.[1]

[2]

💀

P301+P310: IF

SWALLOWED:

Immediately call a

POISON

CENTER/doctor.[1][2]

Acute Toxicity

(Dermal)

H311 / H310: Toxic /

Fatal in contact with

skin.[1][2]

💀

P280: Wear protective

gloves/protective

clothing. P302+P350:

IF ON SKIN: Gently

wash with plenty of

soap and water.[2]

Acute Toxicity

(Inhalation)

H330: Fatal if inhaled.

[1]
💀

P260: Do not breathe

dust/fume/gas/mist/va

pours/spray.

P304+P340: IF

INHALED: Remove

person to fresh air.[1]

Eye & Skin Irritation

H315: Causes skin

irritation. H319:

Causes serious eye

irritation.[1][2]

❗

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.[2]
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Part 1: Core Directive on Personal Protective
Equipment (PPE)
A dynamic risk assessment is the foundation of safety when handling propionitrile. The level

of PPE required is dictated by the scale of the operation, the potential for exposure, and the

work environment (e.g., open bench vs. chemical fume hood).

A. Hand Protection: The First Line of Defense
Propionitrile is readily absorbed through the skin, making glove selection a critical control

point to prevent systemic toxicity.[5][6] Standard lightweight nitrile examination gloves are not

sufficient for handling propionitrile, except for perhaps the most incidental contact, and even

then, double-gloving is recommended.[7]

Causality: The choice of glove material must be based on its resistance to permeation and

degradation by propionitrile. While specific breakthrough data for propionitrile is not

always readily available, data for similar nitriles (like acetonitrile) and general chemical

resistance charts provide essential guidance. Nitrile offers good protection against many

chemicals, but for nitriles, more robust materials are often necessary for extended work.[8][9]

Recommendation: For tasks involving potential splash contact or short-duration handling,

heavier-weight Nitrile gloves (minimum 8 mil) are a starting point, preferably double-gloved.

[7][10] For operations with higher splash potential or immersion risk, Butyl rubber or

Neoprene gloves are superior choices.[7][8] Always consult the glove manufacturer's specific

chemical resistance guide.[11][12]

Table 2: Glove Selection Guide for Propionitrile
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Scenario
Primary
Recommendation

Secondary/Double
Glove

Key
Considerations

Small volume transfer

(<50 mL) inside a

fume hood

Nitrile (≥8 mil)[7]
Second pair of Nitrile

gloves

Change gloves

immediately upon

suspected contact.

Larger volume work /

Potential for splash

Butyl Rubber or

Neoprene[7][8]

Nitrile (as an under-

glove)

Ensure glove cuffs

extend over lab coat

sleeves.

Spill Cleanup /

Immersion Potential

Butyl Rubber or Silver

Shield®
N/A

Choose gloves with

longer cuffs.

B. Eye and Face Protection: Preventing Ocular Exposure
Propionitrile vapors and splashes can cause severe eye irritation.[1] Standard safety glasses

do not provide adequate protection against chemical splashes.

Recommendation: Always wear chemical splash goggles that conform to ANSI Z87.1

standards. When there is a significant risk of splashing (e.g., transferring large volumes,

heating solutions), a full-face shield must be worn in addition to chemical splash goggles.[2]

[13] This combination provides comprehensive protection for the eyes and face.

C. Body Protection: Shielding Against Dermal Contact
Protective clothing is necessary to prevent skin exposure from spills or splashes.

Recommendation: A flame-resistant lab coat is mandatory due to propionitrile's high

flammability. For larger-scale operations, a chemical-resistant apron made of neoprene or a

similar material should be worn over the lab coat.[14] Ensure clothing provides full coverage;

long pants and closed-toe shoes are required at all times. Contaminated clothing must be

removed immediately, and the affected skin flushed with water for at least 15 minutes.[6]

D. Respiratory Protection: Managing Inhalation Hazards
Propionitrile is volatile and fatal if inhaled.[1] Therefore, engineering controls are the primary

method for mitigating this risk.
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Engineering Controls: All work with propionitrile must be conducted in a certified chemical

fume hood to control airborne vapor levels.

Respirator Use: Respirators should not be the primary means of protection but are essential

for emergency situations (like a large spill) or when engineering controls are not feasible.

The selection of a respirator must be based on the airborne concentration of propionitrile.

[3] All respirator use must be part of a comprehensive respiratory protection program that

complies with OSHA 29 CFR 1910.134, including medical clearance, fit-testing, and training.

[15]

Table 3: NIOSH Respirator Recommendations for Propionitrile

Concentration
NIOSH Recommended
Respirator

Assigned Protection
Factor (APF)

Up to 60 ppm

Any chemical cartridge

respirator with organic vapor

cartridge(s).

10

Up to 150 ppm

Any supplied-air respirator

operated in a continuous-flow

mode.

25

Up to 300 ppm

Any chemical cartridge

respirator with a full facepiece

and organic vapor cartridge(s).

50

Emergency / Unknown

Any self-contained breathing

apparatus (SCBA) with a full

facepiece operated in a

pressure-demand or other

positive-pressure mode.

10,000

(Source: NIOSH Pocket Guide

to Chemical Hazards)[3]

Part 2: Operational and Disposal Plans
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Procedural discipline is as crucial as the PPE itself. The following workflows are designed to

minimize risk during handling and in the event of an emergency.

A. PPE Selection Workflow
This diagram outlines the decision-making process for selecting the appropriate level of PPE.
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Figure 1: PPE Selection Workflow for Propionitrile

Risk Assessment

PPE Level

Start: Handling Propionitrile

Emergency situation?
(e.g., large spill)

Work inside a certified
chemical fume hood?

Potential for splash
or >50 mL volume?

Yes

STOP WORK
Consult EHS

No

Minimum PPE:
- Flame-Resistant Lab Coat
- Chemical Splash Goggles

- Double Nitrile Gloves (≥8 mil)

No

Enhanced PPE:
- Add Full Face Shield
- Use Butyl Rubber or

  Neoprene Gloves

Yes

No

Emergency PPE:
- Full Chemical Suit
- SCBA Respirator

Yes
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Figure 2: Emergency Response for Propionitrile Exposure

Exposure Event

Immediate Actions

Exposure Occurs!

Skin Contact Inhalation Eye Contact Ingestion

Immediately remove
contaminated clothing.
Flush skin with water

for at least 15 minutes.

Move victim to fresh air.
Provide respiratory support.

DO NOT use mouth-to-mouth.

Flush eyes with water
for at least 15 minutes,

lifting eyelids.

DO NOT induce vomiting.
If conscious, give 2-4

cups of water. Never give
anything by mouth to an

unconscious person.

Seek IMMEDIATE
Medical Attention.

Inform responders of
cyanide poisoning risk.

Click to download full resolution via product page

Caption: Immediate first aid procedures following exposure to propionitrile.

Spill Response (Small Scale < 100 mL):

Evacuate and Isolate: Alert personnel in the immediate area and evacuate. Restrict access.

Remove Ignition Sources: Extinguish all flames and turn off any spark-producing equipment.

[16]3. Ventilate: Ensure the chemical fume hood is operating.

Don PPE: At a minimum, wear a flame-resistant lab coat, chemical splash goggles, a face

shield, and heavy-duty nitrile or butyl rubber gloves. If the spill is outside a fume hood, a

respirator may be necessary.
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Contain and Absorb: Cover the spill with a non-combustible absorbent material like dry sand,

vermiculite, or soda ash. [16][17]Do not use combustible materials like paper towels.

Collect: Using non-sparking tools, carefully collect the absorbed material and place it into a

labeled, sealed container for hazardous waste. [6][16]7. Decontaminate: Wipe the spill area

with a cloth dampened with soap and water. Place all contaminated cleaning materials into

the hazardous waste container.

Dispose: All waste generated from the cleanup must be disposed of as hazardous chemical

waste according to your institution's environmental health and safety (EHS) guidelines.

Disposal of Unused Propionitrile:

All waste propionitrile and contaminated materials must be collected in a properly labeled,

sealed hazardous waste container.

Never dispose of propionitrile down the drain.

For larger quantities, chemical neutralization via alkaline hydrolysis to less toxic compounds

may be an option, but this should only be performed by trained personnel following a

validated standard operating procedure. [18]Consult your institution's EHS department for

guidance.

By adhering to these rigorous PPE and handling protocols, you can effectively manage the

risks associated with propionitrile, ensuring a safer laboratory environment for yourself and

your colleagues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://cameochemicals.noaa.gov/chemical/4346
https://www.newpaltz.edu/ehs/safety_gloveguide.html
https://www.fishersci.com/us/en/browse/90136125/chemical-resistant-gloves
https://scandiagear.com/products/gloves/chemical-resistant-gloves/
https://www.dultmeier.com/gloves
https://ehs.umich.edu/research-clinical/planning-safe-research/glove-compatibility-chart/
https://ehs.sfsu.edu/sites/default/files/documents/Glove%20Chemical%20Resistance%20Guide%20-%20Ansell.pdf
https://www.inchem.org/documents/icsc/icsc/eics0320.htm
https://www.spectrumchemical.com/media/sds/I1264_AGHS.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0738.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1601.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/S-13117M1%20English%20SDS%20US.pdf
https://pdf.benchchem.com/1265/Proper_Disposal_of_3_Bromopropionitrile_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b127096#personal-protective-equipment-for-handling-propionitrile
https://www.benchchem.com/product/b127096#personal-protective-equipment-for-handling-propionitrile
https://www.benchchem.com/product/b127096#personal-protective-equipment-for-handling-propionitrile
https://www.benchchem.com/product/b127096#personal-protective-equipment-for-handling-propionitrile
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b127096?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

